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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexanal

Cat. No.: B15263473

Disclaimer: Direct experimental data and established protocols for 2,2,3,5-tetramethylhexanal
are not readily available in the current scientific literature. The following application notes and
protocols are based on established chemical principles and analogous reactions for structurally
similar, sterically hindered aldehydes. These are intended to be hypothetical and for
informational purposes for researchers, scientists, and drug development professionals. All
proposed experiments should be conducted with appropriate safety precautions and after a
thorough literature review of related compounds.

Introduction

2,2,3,5-Tetramethylhexanal is a highly substituted aliphatic aldehyde. Its significant steric
hindrance, owing to the quaternary carbon at the a-position and multiple methyl substitutions, is
expected to impart unique reactivity and selectivity in chemical transformations. Such bulky
aldehydes are valuable intermediates in organic synthesis, potentially finding applications in
the fragrance industry and as building blocks for complex molecules in drug discovery. The
steric bulk can influence reaction kinetics, equilibria, and stereochemical outcomes, making it a
target for specialized synthetic applications.

Physicochemical Properties (Predicted)

A summary of predicted physicochemical properties for 2,2,3,5-tetramethylhexanal is
presented below. These values are estimations and should be confirmed by experimental
analysis.
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Property Predicted Value

Molecular Formula C10H200

Molecular Weight 156.27 g/mol

Boiling Point Approx. 180-190 °C

Density Approx. 0.85 g/cm3

Appearance Colorless liquid

Solubility Soluble in organic solvents, insoluble in water

Proposed Synthesis Protocol: Oxidation of 2,2,3,5-
Tetramethylhexan-1-ol

The most direct route to 2,2,3,5-tetramethylhexanal is the oxidation of the corresponding
primary alcohol, 2,2,3,5-tetramethylhexan-1-ol. Due to the neopentyl-like nature of the alcohol,
which can be prone to rearrangement under harsh acidic conditions, a mild oxidation method is
recommended. Pyridinium chlorochromate (PCC) or a Swern oxidation are suitable choices to
minimize over-oxidation to the carboxylic acid.[1][2]

Experimental Protocol: PCC Oxidation

o Reagent Preparation: In a fume hood, to a round-bottom flask equipped with a magnetic
stirrer, add dichloromethane (DCM, 10 volumes relative to the alcohol). Cool the flask in an

ice bath.

e Addition of PCC: Slowly add pyridinium chlorochromate (PCC, 1.5 equivalents) to the cooled
DCM with vigorous stirring.

e Substrate Addition: Dissolve 2,2,3,5-tetramethylhexan-1-ol (1.0 equivalent) in a minimal
amount of DCM and add it dropwise to the PCC suspension.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TCC) or Gas
Chromatography-Mass Spectrometry (GC-MS).
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o Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a
pad of silica gel or Celite to remove the chromium salts.

 Purification: Concentrate the filtrate under reduced pressure. The crude aldehyde can be
purified by fractional distillation or column chromatography on silica gel.

Hypothetical Quantitative Data:

Parameter Expected Value
Reaction Time 2-4 hours

Yield 75-85%

Purity (after purification) >98%

Applications as a Chemical Intermediate

The steric bulk of 2,2,3,5-tetramethylhexanal makes it a unique building block for various
chemical transformations.

Synthesis of Sterically Hindered Carboxylic Acids

Aldehydes are readily oxidized to carboxylic acids. For sterically hindered aldehydes, the
Pinnick oxidation is a highly effective method that uses sodium chlorite under mild acidic
conditions and is tolerant of a wide range of functional groups.[3][4][5][6][7] The resulting
2,2,3,5-tetramethylhexanoic acid could be a precursor for bulky esters or amides with potential
applications as pharmaceutical intermediates or specialized polymers.

Experimental Protocol: Pinnick Oxidation

¢ Reaction Setup: In a round-bottom flask, dissolve 2,2,3,5-tetramethylhexanal (1.0
equivalent) in a mixture of tert-butanol and water.

o Addition of Reagents: Add 2-methyl-2-butene (a chlorine scavenger, 2.0 equivalents)
followed by a solution of sodium chlorite (1.5 equivalents) and sodium dihydrogen phosphate
(1.5 equivalents) in water.
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» Reaction: Stir the mixture at room temperature for 4-6 hours.

o Work-up and Purification: Quench the reaction with sodium sulfite solution. Acidify the
mixture with HCI and extract with an organic solvent. The organic layer is then washed,
dried, and concentrated to yield the carboxylic acid.

Precursor for Novel Fragrance Compounds

Bulky aldehydes are known to be used in the synthesis of fragrance components.[8][9][10][11]
2,2,3,5-Tetramethylhexanal could serve as a precursor to various derivatives, such as the
corresponding alcohol (2,2,3,5-tetramethylhexanol) via reduction, or acetals with fragrant
alcohols, which may possess unique woody or ambergris scent profiles.

Intermediate in Drug Development

The introduction of sterically demanding groups can significantly influence the pharmacological
properties of a drug molecule. Aldehydes are versatile functional groups in pharmaceutical
synthesis.[12] 2,2,3,5-Tetramethylhexanal could be used in reactions such as the Wittig
reaction to form complex alkenes or in reductive amination to introduce a bulky alkyl group onto
a nitrogen-containing scaffold.

Visualizations
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Caption: Proposed synthetic workflow for 2,2,3,5-Tetramethylhexanal.
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Caption: Potential applications of 2,2,3,5-Tetramethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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